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Compound of Interest

Compound Name: Allyltriethoxysilane

Cat. No.: B1265875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions, handling guidelines, and

relevant technical data for allyltriethoxysilane. The information is intended to support

researchers, scientists, and professionals in drug development in the safe and effective use of

this versatile chemical compound.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of a substance is

fundamental to its safe handling. Allyltriethoxysilane is a colorless liquid.[1] Key quantitative

data are summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C9H20O3Si [2]

Molecular Weight 204.34 g/mol [3]

CAS Number 2550-04-1 [2][3]

Boiling Point 78 °C @ 21 mmHg [1]

176-177 °C [3]

Flash Point 21 °C (69.8 °F) - closed cup [1][3]

Density 0.900 g/mL [1]

0.903 g/mL at 25 °C

0.953 g/mL [3]

Vapor Density 7.05 [1]

>1 (vs air)

Refractive Index n20/D 1.406 [3]

UN Number 1993 [3]

Hazard Identification and Safety Precautions
Allyltriethoxysilane is classified as a hazardous chemical and requires careful handling to

mitigate potential risks.

Primary Hazards:

Flammable Liquid and Vapor: It is a highly flammable liquid with a low flash point.[3][4]

Vapors can form explosive mixtures with air.

Skin Irritation: Causes skin irritation upon contact.[3]

Serious Eye Irritation: Can cause serious irritation to the eyes.[3]

Respiratory Irritation: May cause respiratory irritation if inhaled.[2][3]
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Precautionary Statements:

Keep away from heat, sparks, open flames, and hot surfaces.[1][3][5] No smoking is

permitted in areas where it is handled or stored.[1][3][5]

Use only non-sparking tools and take precautionary measures against static discharge.[1][4]

[5] All metal parts of equipment must be grounded.[1]

Avoid breathing mist, vapors, or spray.[2][3][5]

Wear protective gloves, protective clothing, eye protection, and face protection.[5][6]

Wash skin thoroughly after handling.[4]

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is crucial for maintaining a safe laboratory

environment.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, especially in confined

areas.[1][2]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[7]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear appropriate chemical safety goggles or a face shield as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[7]

Skin Protection: Wear suitable chemical-resistant gloves.[2][3] Gloves must be inspected

before use and disposed of properly after use.[2]
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Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

appropriate cartridges.[2] For nuisance exposures, a type P95 (US) or type P1 (EU EN 143)

particle respirator may be used. For higher-level protection, use type OV/AG/P99 (US) or

type ABEK-P2 (EU EN 143) respirator cartridges.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4][5]

Keep in a designated flammables area away from heat, sparks, and open flames.[1]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[4]

Incompatible materials to avoid include strong acids, alcohols, and strong oxidizing agents.

[1][4]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is necessary.

First-Aid Measures:

Inhalation: If inhaled, move the person to fresh air.[1][2] If the person is not breathing, give

artificial respiration.[1][2] Seek immediate medical attention.[1][2]

Skin Contact: In case of skin contact, immediately take off all contaminated clothing.[1][3]

Rinse the skin with plenty of water and soap.[1][2][4] Seek medical attention if irritation

occurs.[1][2]

Eye Contact: If the substance gets into the eyes, rinse cautiously with water for several

minutes.[2][3] Remove contact lenses if present and easy to do.[3] Continue rinsing for at

least 15 minutes and consult a physician.[2][4]

Ingestion: If swallowed, clean the mouth with water.[1][2] Do NOT induce vomiting.[4] Never

give anything by mouth to an unconscious person.[2][4] Seek immediate medical attention.

[1][2]
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Fire-Fighting Measures:

Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical, alcohol-resistant

foam, or water spray to extinguish a fire.[1][2]

Unsuitable Extinguishing Media: Do not use a water jet.[4]

Specific Hazards: Vapors may travel to a source of ignition and flash back. Containers may

explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area.[2][5] Use personal protective

equipment, including respiratory protection.[2] Avoid breathing vapors.[2]

Environmental Precautions: Prevent the product from entering drains.[2]

Containment and Cleanup: Remove all sources of ignition.[1][5] Use spark-proof tools and

explosion-proof equipment.[1][5] Contain the spillage and then collect it with a non-

combustible absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite).[4] Place

the collected material in a suitable, closed container for disposal.[1][2]

Experimental Applications and Protocols
Allyltriethoxysilane is utilized as a coupling agent, cross-linking agent, and surface modifier in

various research and industrial applications.[8] For instance, it can be used to modify the

surface of nanoparticles for applications such as in dental composites. The allyl group provides

a site for further chemical reactions, while the triethoxysilane group allows for covalent bonding

to inorganic substrates like silica.[8][9]

While specific, detailed experimental protocols are highly dependent on the particular

application and are often developed in-house by research teams, a general workflow for the

surface modification of silica nanoparticles is outlined below. Researchers should adapt this

general procedure based on their specific experimental requirements and safety assessments.
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General Protocol for Surface Modification of Silica Nanoparticles:

Nanoparticle Suspension: Disperse a known quantity of silica nanoparticles in a suitable

solvent (e.g., ethanol or toluene) through ultrasonication to achieve a uniform suspension.

Silane Addition: Under an inert atmosphere (e.g., nitrogen or argon), add a calculated

amount of allyltriethoxysilane to the nanoparticle suspension. The amount will depend on

the desired surface coverage.

Reaction: Stir the mixture at a specific temperature (e.g., room temperature or elevated

temperature) for a defined period (e.g., several hours to overnight) to allow for the hydrolysis

of the ethoxy groups and subsequent condensation onto the nanoparticle surface.

Washing and Purification: Centrifuge the reaction mixture to separate the functionalized

nanoparticles from the solvent and unreacted silane. Wash the nanoparticles multiple times

with the reaction solvent and/or other appropriate solvents to remove any residual reactants.

Drying: Dry the purified, surface-modified nanoparticles under vacuum or in an oven at a

suitable temperature.

Characterization: Characterize the functionalized nanoparticles using appropriate techniques

(e.g., Fourier-transform infrared spectroscopy (FTIR), thermogravimetric analysis (TGA),

transmission electron microscopy (TEM)) to confirm the successful surface modification.

Waste Disposal
Dispose of the contents and container in accordance with local, regional, national, and

international regulations.[3] This may involve sending it to an approved waste disposal plant.[1]

[4] Contaminated packaging should be disposed of as an unused product.[4]

Visual Workflow for Safe Handling
The following diagram illustrates the key stages in the safe handling of allyltriethoxysilane,

from procurement to disposal.
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Caption: Workflow for the safe handling of Allyltriethoxysilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1265875?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAL04297&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.cn/doc/viewmsds_2550-04-1.html
https://www.thomassci.com/p/allyltriethoxysilane-97
https://www.sigmaaldrich.com/JP/en/sds/aldrich/a36301?userType=undefined
https://www.echemi.com/sds/allyltrimethoxysilane-pid_Seven16952.html
https://www.innospk.com/en/?news/PQK-allyltriethoxysilane-a-key-ingredient-in-the-chemical-industry
https://www.fishersci.com/store/msds?partNumber=AC388940050&productDescription=ALLYLTRIMETHOXYSILANE+9+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.innospk.com/en/?news/KZS-allyltriethoxysilane-properties-applications-and-benefits-in-the-chemical-industry
https://www.gelest.com/product/SIA0525.0/
https://www.benchchem.com/product/b1265875#safety-precautions-and-handling-guidelines-for-allyltriethoxysilane
https://www.benchchem.com/product/b1265875#safety-precautions-and-handling-guidelines-for-allyltriethoxysilane
https://www.benchchem.com/product/b1265875#safety-precautions-and-handling-guidelines-for-allyltriethoxysilane
https://www.benchchem.com/product/b1265875#safety-precautions-and-handling-guidelines-for-allyltriethoxysilane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265875?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426
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